N-[(1E)-1-[4-(dimethylamino)phenyl]-3-{(2E)-2-[(2E)-3-(5-methylfuran-2-yl)prop-2-en-1-ylidene]hydrazinyl}-3-oxoprop-1-en-2-yl]benzamide

• Molecular Formula: C26H26N4O3
• Molecular Weight: 442.5 g/mol
• IUPAC Name: N-[(E)-1-[4-(dimethylamino)phenyl]-3-[(2E)-2-[(E)-3-(5-methylfuran-2-yl)prop-2-enylidene]hydrazinyl]-3-oxoprop-1-en-2-yl]benzamide
• InChI: InChI=1S/C26H26N4O3/c1-19-11-16-23(33-19)10-7-17-27-29-26(32)24(28-25(31)21-8-5-4-6-9-21)18-20-12-14-22(15-13-20)30(2)3/h4-18H,1-3H3,(H,28,31)(H,29,32)/b10-7+,24-18+,27-17+
• InChI Key: CHJNHBLRALBLOP-RCEUYKJTSA-N
• Isomeric SMILES: CC1=CC=C(O1)/C=C/C=N/NC(=O)/C(=C\C2=CC=C(C=C2)N(C)C)/NC(=O)C3=CC=CC=C3
• Canonical SMILES: CC1=CC=C(O1)C=CC=NNC(=O)C(=CC2=CC=C(C=C2)N(C)C)NC(=O)C3=CC=CC=C3

Description

N-[(E)-2-[4-(DIMETHYLAMINO)PHENYL]-1-({2-[(E,2E)-3-(5-METHYL-2-FURYL)-2-PROPENYLIDENE]HYDRAZINO}CARBONYL)-1-ETHENYL]BENZAMIDE is a complex organic compound characterized by its unique structure, which includes a dimethylamino group, a furan ring, and a hydrazine moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[(E)-2-[4-(DIMETHYLAMINO)PHENYL]-1-({2-[(E,2E)-3-(5-METHYL-2-FURYL)-2-PROPENYLIDENE]HYDRAZINO}CARBONYL)-1-ETHENYL]BENZAMIDE typically involves multi-step organic reactions

Industrial Production Methods

In an industrial setting, the production of this compound would require optimization of reaction conditions to ensure high yield and purity. This may involve the use of catalysts, solvents, and purification techniques such as chromatography and crystallization.

Chemical Reactions Analysis

Types of Reactions

N-[(E)-2-[4-(DIMETHYLAMINO)PHENYL]-1-({2-[(E,2E)-3-(5-METHYL-2-FURYL)-2-PROPENYLIDENE]HYDRAZINO}CARBONYL)-1-ETHENYL]BENZAMIDE can undergo various chemical reactions, including:

Oxidation: The compound may be oxidized to form different products depending on the oxidizing agent used.

Reduction: Reduction reactions can modify the functional groups, leading to the formation of different derivatives.

Substitution: The compound can participate in substitution reactions where one functional group is replaced by another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various acids and bases for substitution reactions. Reaction conditions such as temperature, solvent, and reaction time are crucial for the desired outcome.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield different carbonyl compounds, while reduction may produce amines or alcohols.

Scientific Research Applications

Chemistry

In chemistry, N-[(E)-2-[4-(DIMETHYLAMINO)PHENYL]-1-({2-[(E,2E)-3-(5-METHYL-2-FURYL)-2-PROPENYLIDENE]HYDRAZINO}CARBONYL)-1-ETHENYL]BENZAMIDE is used as a building block for the synthesis of more complex molecules. It can also serve as a reagent in various organic reactions.

Biology

In biological research, this compound may be studied for its potential interactions with biological molecules, such as proteins and nucleic acids. It can be used in assays to investigate its effects on cellular processes.

Medicine

In medicine, N-[(E)-2-[4-(DIMETHYLAMINO)PHENYL]-1-({2-[(E,2E)-3-(5-METHYL-2-FURYL)-2-PROPENYLIDENE]HYDRAZINO}CARBONYL)-1-ETHENYL]BENZAMIDE may be explored for its potential therapeutic properties. It could be investigated for its ability to modulate biological pathways and its potential as a drug candidate.

Industry

In industrial applications, this compound may be used in the development of new materials, such as polymers and coatings, due to its unique chemical properties.

Mechanism of Action

The mechanism of action of N-[(E)-2-[4-(DIMETHYLAMINO)PHENYL]-1-({2-[(E,2E)-3-(5-METHYL-2-FURYL)-2-PROPENYLIDENE]HYDRAZINO}CARBONYL)-1-ETHENYL]BENZAMIDE involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or other proteins. The compound may exert its effects by binding to these targets and modulating their activity, leading to changes in cellular processes and pathways.

Comparison with Similar Compounds

Similar Compounds

Similar compounds to N-[(E)-2-[4-(DIMETHYLAMINO)PHENYL]-1-({2-[(E,2E)-3-(5-METHYL-2-FURYL)-2-PROPENYLIDENE]HYDRAZINO}CARBONYL)-1-ETHENYL]BENZAMIDE include other hydrazine derivatives and compounds with dimethylamino and furan groups.

Uniqueness

What sets N-[(E)-2-[4-(DIMETHYLAMINO)PHENYL]-1-({2-[(E,2E)-3-(5-METHYL-2-FURYL)-2-PROPENYLIDENE]HYDRAZINO}CARBONYL)-1-ETHENYL]BENZAMIDE apart is its unique combination of functional groups, which may confer specific chemical and biological properties not found in other similar compounds.